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Compound of Interest

Compound Name: Ro26-4550

Cat. No.: B15610142 Get Quote

Technical Support Center: Ro26-4550
This technical support center provides researchers, scientists, and drug development

professionals with essential information for designing and troubleshooting experiments

involving Ro26-4550.

Frequently Asked Questions (FAQs)
Q1: What is the primary mechanism of action for Ro26-4550?

A1: Ro26-4550 is a small molecule that acts as a competitive antagonist of the protein-protein

interaction between Interleukin-2 (IL-2) and the alpha subunit of its receptor, IL-2Rα (also

known as CD25).[1] It binds to a "hot spot" on the IL-2 protein, preventing it from engaging with

the CD25 receptor subunit, thereby inhibiting downstream signaling.[2]

Q2: What is the principal biological effect of Ro26-4550 in cell culture?

A2: The primary reported effect of Ro26-4550 is the induction of ex vivo expansion of both

murine and human hematopoietic stem and progenitor cells (HSPCs).[1] Studies have shown

that HSPCs treated with Ro26-4550 maintain their self-renewal capability and exhibit low rates

of apoptosis.[1] It also promotes the proliferation of bone marrow mesenchymal stem cells

(MSCs) and fibroblasts.[1]

Q3: How does inhibiting the IL-2/IL-2Rα interaction lead to HSPC expansion?
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A3: While IL-2 is crucial for the proliferation and differentiation of mature T cells, its role in

hematopoiesis is complex. By competitively inhibiting the IL-2/IL-2Rα interaction, Ro26-4550
appears to modulate the hematopoietic microenvironment, inducing HSPCs to enter the cell

cycle while maintaining their self-renewal properties.[1] Interestingly, treatment with Ro26-4550
has also been shown to enhance the expression of IL-2Rα (CD25) on HSPCs.[1]

Q4: What is the recommended solvent and storage condition for Ro26-4550?

A4: While specific solubility data is not widely published, similar small molecules are typically

dissolved in dimethyl sulfoxide (DMSO) to create a stock solution. For storage, it is

recommended to follow the instructions on the Certificate of Analysis provided by the supplier,

which generally involves storing the compound at low temperatures (e.g., -20°C or -80°C) to

ensure stability.

Compound Data Summary
The following table summarizes the available quantitative data for Ro26-4550.

Parameter Value Description Reference

IC50 3 µM

Concentration causing

50% inhibition of IL-2 /

IL-2Rα binding.

[3]

Signaling Pathway and Experimental Workflow
Visualizations
The following diagrams illustrate the key signaling pathway affected by Ro26-4550 and a

general workflow for its primary application.
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Isolate Mononuclear Cells
(e.g., from Cord Blood, Bone Marrow)

Purify CD34+ HSPCs
(e.g., MACS)

Culture CD34+ cells in HSC Expansion Media
+ Cytokine Cocktail

Add Ro26-4550 or Vehicle Control (DMSO)
to respective culture wells

Incubate for 7-14 days
(37°C, 5% CO2)

Harvest Cells

Analyze Cell Population
(Flow Cytometry for CD34, CD25, etc.)

& Colony Forming Unit (CFU) Assay
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 6 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15610142?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

